N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide

• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-14-6-5-11(17)8-13(14)18-15(19)9-21-12-4-2-3-10(16)7-12/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: FGXSTBHDBKBKAH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC(=CC=C2)Cl

Description

N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide, also known as O-Desmethylvenlafaxine, is a synthetic compound that belongs to the class of phenethylamine derivatives. It is a potent inhibitor of serotonin and norepinephrine reuptake and has been extensively researched for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide involves the inhibition of serotonin and norepinephrine reuptake. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which in turn, enhances their neurotransmission and modulates the mood and pain perception.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide has been found to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. It also has anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide in lab experiments is its potency and selectivity as a serotonin and norepinephrine reuptake inhibitor. However, its limitations include its potential toxicity and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide. These include investigating its potential therapeutic applications in other neurological and psychiatric disorders, exploring its mechanisms of action at the molecular and cellular levels, and developing more selective and potent derivatives for clinical use.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide involves the reaction between 5-chloro-2-methoxyaniline and 3-chlorophenol in the presence of a base, followed by acetylation with acetic anhydride. The resulting compound is then subjected to a reduction reaction to obtain the final product.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-(3-chlorophenoxy)acetamide has been extensively studied for its potential therapeutic applications in treating various psychiatric and neurological disorders. It has been found to be effective in the treatment of depression, anxiety, and neuropathic pain.